5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene

• IUPAC Name: 5-thia-2,7,11-triazatricyclo[6.4.0.02,6]dodeca-1(8),3,6-triene
• InChI: InChI=1S/C8H9N3S/c1-2-9-5-7-6(1)10-8-11(7)3-4-12-8/h3-4,9H,1-2,5H2
• InChI Key: FDKMMYMJDIEKSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N=C3N2C=CS3
• Molecular Formula: C8H9N3S
• Molecular Weight: 179.24 g/mol

Description

5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene, also known as 5T2T3D, is a cyclic hydrocarbon molecule with a sulfur atom at the 5-position. It was first synthesized in the laboratory in 1982 by a research team led by Professor J. W. D. Anderson of the University of Toronto. Since then, it has become an important research tool for scientists studying the properties and applications of sulfur-containing compounds.

Scientific Research Applications

5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has a wide range of scientific research applications. It is used as a model compound for studying the properties of sulfur-containing molecules, as well as for exploring the potential applications of such molecules in various fields. For example, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has been used to study the effects of sulfur-containing compounds on the growth and metabolism of bacteria, as well as their effects on the environment. Additionally, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has been used to study the interactions between sulfur-containing molecules and other molecules, such as proteins.

Mechanism of Action

The mechanism of action of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene is not yet fully understood. However, it is believed to interact with various proteins and enzymes in the body, resulting in a variety of biochemical and physiological effects. For example, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene is believed to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, resulting in a variety of physiological effects.
Biochemical and Physiological Effects
5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has been found to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the enzyme acetylcholinesterase, resulting in an increase in acetylcholine levels. This can lead to increased alertness, improved memory, and improved learning abilities. Additionally, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable in aqueous solutions. Additionally, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene is non-toxic, making it safe to use in experiments involving living organisms. However, 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene also has some limitations. For example, it is not soluble in organic solvents, making it difficult to use in certain experiments. Additionally, its effects on the body are not yet fully understood, making it difficult to predict the results of experiments involving 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene.

Future Directions

The potential future directions of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene research are numerous. For example, further research could be conducted to better understand the effects of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene on the body and its potential applications in medicine. Additionally, further research could be conducted to explore the potential environmental applications of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene, such as its potential use as an insecticide. Furthermore, further research could be conducted to explore the potential applications of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene in other fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene involves the reaction of 1,3-dibromo-2-methyl-1-propene with thiourea in the presence of sodium hydroxide. The reaction is conducted in an aqueous solution and yields a mixture of 5-thia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene and its isomer, 3,5-dithia-2,7,11-triazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,6-triene (3T2T3D). The two compounds can be separated by column chromatography.